1-Methyl-4-phenoxyphthalazine

• IUPAC Name: 1-methyl-4-phenoxyphthalazine
• InChI: InChI=1S/C15H12N2O/c1-11-13-9-5-6-10-14(13)15(17-16-11)18-12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key: YZAOSZMLNQMDJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C2=CC=CC=C12)OC3=CC=CC=C3
• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol

Description

1-Methyl-4-phenoxyphthalazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a phthalazine derivative and has been synthesized using different methods. The synthesis of this compound has been extensively studied, and its mechanism of action has been elucidated.

Scientific Research Applications

Synthesis and Material Applications

• Synthesis and Polymerization : Novel heterocyclic poly(arylene ether ketone)s were synthesized using 4-(4'-hydroxyaryl)(2H)phthalazin-1-ones, demonstrating diverse properties based on the variation of substituted methyl groups. These polymers exhibit excellent thermal properties and solubility in common organic solvents, useful for creating flexible and colorless or nearly colorless films (Cheng et al., 2007).

Polymer and Composite Materials

• Heat-Resistant Polyamides : A novel bisphenol-like compound containing a phthalazinone moiety was synthesized and used to prepare polyamides. These materials showed excellent thermal properties and solubility in polar solvents, indicating potential applications in high-performance materials (Shouhai, 2002).
• Soluble Heterocyclic Polyamides : Synthesis of novel soluble heterocyclic polyamides containing methyl-substituted phthalazinone moieties was achieved. These polymers exhibited high glass transition temperatures and good thermo-oxidative stability, suggesting applications in areas requiring high-performance materials (Xiu-ling, 2002).

Synthesis of New Compounds

• Phthalazin-1(2H)-one Derivatives : A series of novel phthalazin-1(2H)-one derivatives were synthesized and investigated as potential acetohydroxyacid synthase inhibitors, with implications in herbicide development (Li et al., 2006).
• Synthesis of Novel Antioxidants : A study focusing on the synthesis of 1,4-bis [(1-hydroxy-4-t-butyl-phenyl)-methyl]piperazin demonstrated potential applications of these compounds as antioxidants (Prabawati, 2016).

Anticancer and Antimicrobial Applications

• Anticancer Activities : Novel 1,4-disubstituted phthalazines were synthesized, showing higher activity than cisplatin control against different cancer cell lines (Li et al., 2006).
• Antimicrobial Activity : New 2-substituted [4-(1,3,4-oxadiazol-2-yl)methyl]phthalazin-1(2H)-one derivatives exhibited antimicrobial activities against various bacteria and fungi strains (Sridhara et al., 2010).